3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-methoxyethyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-5-[[2-(2-methoxyethylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20N4O3S2/c1-4-8-23-18(25)14(28-19(23)27)11-13-15(20-7-10-26-3)21-16-12(2)6-5-9-22(16)17(13)24/h4-6,9,11,20H,1,7-8,10H2,2-3H3/b14-11-
• InChI Key: JNPWXPADXURJRM-KAMYIIQDSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)NCCOC
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)NCCOC
• Molecular Formula: C19H20N4O3S2
• Molecular Weight: 416.5 g/mol

Description

The compound 3-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-methoxyethyl)amino]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one features a hybrid heterocyclic scaffold comprising a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring. Key structural elements include:

• Thiazolidinone moiety: Substituted with an allyl group at position 3 and a thioxo group at position 2.
• Pyrido[1,2-a]pyrimidin-4-one system: A methyl group at position 9 and a (2-methoxyethyl)amino substituent at position 2.

Comparison with Similar Compounds

Core Modifications: Thiazolidinone and Pyrido-Pyrimidinone

The target compound shares a fused pyrido-pyrimidinone-thiazolidinone core with analogs, but substituent variations dictate distinct properties:

Compound ID	Thiazolidinone Substituent (Position 3)	Amino Substituent (Position 2)	Key Structural Differences
Target Compound	Allyl	2-Methoxyethylamino	Balanced lipophilicity from allyl/methoxy
	2-Methoxyethyl	1-Phenylethylamino	Increased aromaticity (phenylethyl)
	Isopropyl	Allylamino	Bulkier isopropyl group; simpler amino chain

Implications :

• Allyl vs. 2-Methoxyethyl/Isopropyl : The allyl group (target compound) enhances flexibility and moderate lipophilicity compared to the polar 2-methoxyethyl () or bulky isopropyl ().

Electronic and Steric Effects

• Thioxo and Oxo Groups: The thiazolidinone’s thioxo (C=S) and oxo (C=O) groups create electron-deficient regions, influencing reactivity and binding to electrophilic targets (e.g., enzymes or receptors) .
• Methoxyethyl vs. Phenylethyl : The methoxyethyl group (target) enhances solubility in polar solvents compared to the hydrophobic phenylethyl group in .

Clustering and Predictive Bioactivity

• Compound Clustering: Algorithms like Jarvis-Patrick ( ) group compounds based on structural fingerprints. The target compound clusters with analogs sharing the pyrido-pyrimidinone-thiazolidinone core, predicting overlapping bioactivity (e.g., antimicrobial or antioxidant effects) .
• QSAR Considerations : Topological (connectivity) and electronic descriptors ( ) differentiate the target compound’s solubility and binding affinity from analogs. For instance, the methoxyethyl group may improve bioavailability compared to phenyl-containing derivatives.

Q & A

Q. What analytical techniques are critical for stability studies under physiological conditions?

• Answer :
• HPLC-MS : Monitor degradation products over time in simulated gastric fluid (pH 2.0) and blood (pH 7.4).
• Circular dichroism (CD) : Track conformational changes in the pyrido-pyrimidinone core.
• Accelerated stability testing : Expose samples to 40°C/75% RH for 4 weeks to predict shelf life .